Cas no 134892-21-0 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone)

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone is a versatile organic compound characterized by its unique cyclic structure and boron-containing functionality. This compound exhibits high stability and is suitable for various synthetic applications, particularly in the synthesis of complex organic molecules. Its boron atom facilitates efficient catalysis and cross-coupling reactions, making it a valuable intermediate in organic synthesis.

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone structure

134892-21-0 structure

Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone

CAS No:134892-21-0

MF:C₁₁H₁₉BO₃

MW:210.078

MDL:MFCD18447546

CID:2846174

PubChem ID:21727868

Update Time:2025-07-15

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

- 2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]cyclopentan-1-one
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone
- 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-cyclopentanone
- DTXSID80617433
- AKOS037647244
- 134892-21-0
- CS-0433839
- D86898
- AS-72984
- 2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)cyclopentanone
- 2-[(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-cyclopentanone
- MDL： MFCD18447546
- Inchi： InChI=1S/C12H21BO3/c1-11(2)12(3,4)16-13(15-11)8-9-6-5-7-10(9)14/h9H,5-8H2,1-4H3
- InChI Key： RDHUDWTZJNHYMH-UHFFFAOYSA-N
- SMILES： CC1(C)C(C)(C)OB(CC2CCCC2=O)O1

Computed Properties

Exact Mass: 224.1583747g/mol
Monoisotopic Mass: 224.1583747g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5Å²

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038367-100mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0	97%	100mg	252.35 USD	2021-06-15
Alichem	A449038367-250mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0	97%	250mg	399.84 USD	2021-06-15
Alichem	A449038367-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0	97%	1g	1,019.20 USD	2021-06-15
TRC	T303048-1g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0		1g	$ 65.00	2022-06-02
TRC	T303048-500mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0		500mg	$ 50.00	2022-06-02
TRC	T303048-5g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0		5g	$ 80.00	2022-06-02
Chemenu	CM208071-250mg	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0	97%	250mg	$448	2023-01-19
Chemenu	CM208071-1g	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopentanone	134892-21-0	97%	1g	$889	2023-01-19
eNovation Chemicals LLC	Y1000584-5g	2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]cyclopentan-1-one	134892-21-0	95%	5g	$1800	2024-08-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T49120-1g	2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]cyclopentan-1-one	134892-21-0	95%	1g	¥5900.0	2023-09-06